Cas no 1179208-30-0 (1-(3-Bromophenyl)-2-phenylpropan-2-ol)

• Product Name: 1-(3-Bromophenyl)-2-phenylpropan-2-ol
• CAS No: 1179208-30-0
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD12723235
• CID: 5206230
• Update Time: 2025-05-19

1-(3-Bromophenyl)-2-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2-phenylpropan-2-ol
• Benzeneethanol, 3-bromo-α-methyl-α-phenyl-
• 1-(3-Bromophenyl)-2-phenylpropan-2-ol

• MDL： MFCD12723235
• Inchi： 1S/C15H15BrO/c1-15(17,13-7-3-2-4-8-13)11-12-6-5-9-14(16)10-12/h2-10,17H,11H2,1H3
• InChI Key： ZBYOVDJLZXAOCI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C)(C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Additional information on 1-(3-Bromophenyl)-2-phenylpropan-2-ol

Introduction to 1-(3-Bromophenyl)-2-phenylpropan-2-ol (CAS No. 1179208-30-0)

1-(3-Bromophenyl)-2-phenylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1179208-30-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a brominated phenyl ring and a phenyl-substituted propanol backbone, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromine and phenyl groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

The structural motif of 1-(3-Bromophenyl)-2-phenylpropan-2-ol positions it as a key building block for medicinal chemists. The bromine atom at the 3-position of the phenyl ring provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This reactivity is crucial in constructing pharmacophores for drug discovery.

The phenylpropan-2-ol moiety contributes to the compound's solubility and lipophilicity, making it suitable for various pharmacokinetic profiles. Such structural features are often explored in the design of central nervous system (CNS) drugs, where balance between lipophilicity and metabolic stability is critical. Recent studies have highlighted the importance of 1-(3-Bromophenyl)-2-phenylpropan-2-ol as a precursor in synthesizing novel scaffolds with potential therapeutic applications.

In contemporary pharmaceutical research, the demand for structurally unique compounds with improved efficacy and reduced side effects has driven the exploration of molecules like 1-(3-Bromophenyl)-2-phenylpropan-2-ol. Its dual functionality—combining a reactive bromine atom with a lipophilic aliphatic chain—makes it an attractive candidate for hit identification and optimization campaigns. Researchers have leveraged this compound to develop analogs targeting various disease pathways, including inflammation and neurodegeneration.

One notable application of derivatives derived from 1-(3-Bromophenyl)-2-phenylpropan-2-ol is in the synthesis of kinase inhibitors. The phenyl rings provide hydrophobic interactions with binding pockets in protein targets, while the bromine atom allows for selective modifications to enhance binding affinity. For instance, recent publications have demonstrated its utility in generating inhibitors of tyrosine kinases, which play pivotal roles in cancer signaling pathways.

The chemical synthesis of 1-(3-Bromophenyl)-2-phenylpropan-2-ol typically involves multi-step processes starting from commercially available aromatic precursors. Key steps often include bromination of a biphenyl derivative followed by reduction or alkylation to introduce the propanol side chain. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing overall yields.

The pharmacological profile of 1-(3-Bromophenyl)-2-phenylpropan-2-ol and its derivatives continues to be an area of active investigation. Preclinical studies have suggested potential activity in modulating neurotransmitter receptors, making it relevant for exploring treatments in conditions such as depression and anxiety disorders. The compound's ability to cross the blood-brain barrier further enhances its appeal as a lead compound for CNS drug development.

From a computational chemistry perspective, virtual screening techniques have been employed to identify novel derivatives of 1-(3-Bromophenyl)-2-phenylpropan-2-ol with enhanced biological activity. Molecular docking studies have revealed that subtle modifications around the phenyl rings can significantly alter binding interactions with target proteins. This computational approach has accelerated the discovery process by prioritizing promising candidates for experimental validation.

The role of 1-(3-Bromophenyl)-2-phenylpropan-2-ol in material science is also emerging as an exciting frontier. Its ability to form stable complexes with other molecules makes it useful in designing functional materials for applications such as sensors and catalysts. The bromine substituent facilitates coordination with transition metals, enabling the creation of metal complexes with tailored properties.

In conclusion, 1-(3-Bromophenyl)-2-phenylpropan-2-ol (CAS No. 1179208-30-0) represents a versatile intermediate with broad utility across pharmaceuticals and materials science. Its unique structural features—combining aromatic rings with functional side chains—make it indispensable in synthetic chemistry and drug discovery efforts. As research progresses, new applications and derivatives are likely to expand its significance further.